Cas no 164071-40-3 (Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-)

Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]- structure
164071-40-3 structure
Product name:Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-
CAS No:164071-40-3
MF:C23H29N5O3
MW:423.508064985275
CID:145152
PubChem ID:3074839

Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-
    • Pyrido(3,4-d)pyridazine-1,4,5(6H)-trione, 2,3-dihydro-3-(3-(4-phenyl-1-piperazinyl)propyl)-2,6,7-trimethyl-
    • 2,6,7-trimethyl-3-[3-(4-phenylpiperazin-1-yl)propyl]pyrido[3,4-d]pyridazine-1,4,5-trione
    • DTXSID40167702
    • 164071-40-3
    • Inchi: InChI=1S/C23H29N5O3/c1-17-16-19-20(22(30)24(17)2)23(31)28(25(3)21(19)29)11-7-10-26-12-14-27(15-13-26)18-8-5-4-6-9-18/h4-6,8-9,16H,7,10-15H2,1-3H3
    • InChI Key: PLBKDUQINCDKSO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(N2CCN(CCCN3N(C)C(=O)C4C=C(N(C(=O)C=4C3=O)C)C)CC2)C=C1

Computed Properties

  • Exact Mass: 423.22727
  • Monoisotopic Mass: 423.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 806
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.32
  • Boiling Point: 613.5°C at 760 mmHg
  • Flash Point: 269.4°C
  • Refractive Index: 1.66
  • PSA: 67.41

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